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Compound of Interest

Compound Name: Trisulfo-Cy3-Alkyne

Cat. No.: B15553847

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trisulfo-Cy3-Alkyne is a highly water-soluble fluorescent probe belonging to the cyanine dye

family. Its intrinsic brightness and photostability make it an excellent choice for a wide range of

fluorescence-based detection methods.[1][2] The key feature of this molecule is the terminal

alkyne group, which allows for its covalent attachment to azide-modified biomolecules via a

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click

chemistry.[1][3] This bioorthogonal labeling strategy offers high specificity and efficiency,

enabling the precise attachment of a fluorescent reporter to proteins, nucleic acids, and other

molecules in complex biological samples.[3]

Core Properties and Chemical Structure
Trisulfo-Cy3-Alkyne is characterized by its three sulfonate groups, which impart excellent

water solubility and reduce the dye's tendency to aggregate, a common issue with fluorescent

probes that can lead to signal quenching.[4] Its fluorescent properties are compatible with a

wide array of common filter sets and imaging instrumentation.[2]
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The chemical structure of Trisulfo-Cy3-Alkyne consists of two substituted indole rings linked

by a polymethine chain, which forms the core of the Cy3 fluorophore. One of the indole rings is

functionalized with a linker arm terminating in an alkyne group, ready for click chemistry

conjugation. The three sulfonate groups are attached to the aromatic rings.

Caption: Chemical Structure of Trisulfo-Cy3-Alkyne.

Quantitative Data Summary
Property Value Reference(s)

Molecular Formula C₃₅H₄₁N₃Na₂O₁₀S₃ [2][5]

Molecular Weight 805.9 g/mol [2][5]

Excitation Maximum (λex) 550 nm [2]

Emission Maximum (λem) 570 nm [2]

Extinction Coefficient 150,000 cm⁻¹M⁻¹ [2][5]

Solubility Water, DMSO, DMF [2]

Purity (HPLC) ≥ 90-95% [2][3]

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The following is a general protocol for the labeling of azide-modified biomolecules with

Trisulfo-Cy3-Alkyne. This protocol may require optimization depending on the specific

biomolecule and experimental conditions.

Materials
Azide-modified biomolecule (e.g., protein, oligonucleotide)

Trisulfo-Cy3-Alkyne

Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM in water)

Reducing agent: Sodium ascorbate solution (e.g., 50 mM in water, freshly prepared)
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Copper-chelating ligand (optional but recommended): e.g., Tris(benzyltriazolylmethyl)amine

(TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution.

Reaction Buffer (e.g., phosphate-buffered saline (PBS), triethylammonium acetate buffer)

DMSO or DMF for dissolving Trisulfo-Cy3-Alkyne

Purification supplies (e.g., size-exclusion chromatography columns, dialysis tubing, HPLC)

Procedure
Preparation of Reagents:

Dissolve the azide-modified biomolecule in the chosen reaction buffer to a desired

concentration.

Prepare a stock solution of Trisulfo-Cy3-Alkyne (e.g., 10 mM) in anhydrous DMSO or

DMF.

Prepare fresh sodium ascorbate solution.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified biomolecule solution with the

Trisulfo-Cy3-Alkyne stock solution. The molar ratio of dye to biomolecule may need to be

optimized, but a 2-5 fold molar excess of the alkyne dye is a common starting point.

Add the copper-chelating ligand to the reaction mixture (if used). A final concentration of 1-

5 times the copper concentration is typical.

Add the CuSO₄ solution to the reaction mixture. A final concentration of 50-250 µM is often

sufficient.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final

concentration of sodium ascorbate should be 5-10 times the concentration of CuSO₄.

Incubation:
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Gently mix the reaction components.

Incubate the reaction at room temperature for 1-4 hours. The reaction time may be

extended or performed at a different temperature to optimize labeling efficiency. Protect

the reaction from light to prevent photobleaching of the Cy3 dye.

Purification:

Remove the unreacted Trisulfo-Cy3-Alkyne and other reaction components from the

labeled biomolecule. Common purification methods include:

Size-exclusion chromatography (e.g., spin columns): Effective for removing small

molecules from larger biomolecules like proteins.

Dialysis: Suitable for larger sample volumes.

Ethanol or acetone precipitation: Often used for oligonucleotides and DNA.[1]

High-performance liquid chromatography (HPLC): Provides the highest purity of the final

conjugate.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for protein) or 260 nm (for nucleic acids) and at 550 nm (for Cy3).

Signaling Pathway and Experimental Workflow
Visualization
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Workflow
The following diagram illustrates the general workflow for labeling an azide-modified

biomolecule with Trisulfo-Cy3-Alkyne.
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Caption: General workflow for CuAAC labeling.

This technical guide provides a comprehensive overview of Trisulfo-Cy3-Alkyne, its

properties, and its application in bioorthogonal labeling. For specific applications, further

optimization of the provided protocols may be necessary to achieve the desired labeling

efficiency and preserve the function of the target biomolecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15553847/docs?utm_src=pdf-body-img#trisulfo-cy3-alkyne-a-technical-guide-for-advanced-bioorthogonal-labeling
https://www.benchchem.com/product/b15553847/docs?utm_src=pdf-body#trisulfo-cy3-alkyne-a-technical-guide-for-advanced-bioorthogonal-labeling
https://www.benchchem.com/product/b15553847?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

2. medchemexpress.com [medchemexpress.com]

3. Fluorophore-Assisted Click Chemistry through Copper(I) Complexation - PMC
[pmc.ncbi.nlm.nih.gov]

4. cy3-alkyne.com [cy3-alkyne.com]

5. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [Trisulfo-Cy3-Alkyne: A Technical Guide for Advanced
Bioorthogonal Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553847/docs#trisulfo-cy3-alkyne-a-technical-
guide-for-advanced-bioorthogonal-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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